Cas no 840531-08-0 (Benzenemethanol, 3-(phenyl-1-pyrenylamino)-)
840531-08-0 structure
Product Name:Benzenemethanol, 3-(phenyl-1-pyrenylamino)-
CAS No:840531-08-0
MF:C29H21NO
MW:399.483147382736
CID:667837
PubChem ID:71414739
Update Time:2025-04-19
Benzenemethanol, 3-(phenyl-1-pyrenylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 3-(phenyl-1-pyrenylamino)-
- [3-(N-pyren-1-ylanilino)phenyl]methanol
- 840531-08-0
- {3-[PHENYL(PYREN-1-YL)AMINO]PHENYL}METHANOL
- DTXSID30834178
-
- Inchi: 1S/C29H21NO/c31-19-20-6-4-11-25(18-20)30(24-9-2-1-3-10-24)27-17-15-23-13-12-21-7-5-8-22-14-16-26(27)29(23)28(21)22/h1-18,31H,19H2
- InChI Key: MXVVYGDNGWBRHM-UHFFFAOYSA-N
- SMILES: OCC1=CC=CC(=C1)N(C1C=CC=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43
Computed Properties
- Exact Mass: 399.162314293g/mol
- Monoisotopic Mass: 399.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 31
- Rotatable Bond Count: 4
- Complexity: 600
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 23.5Ų
Benzenemethanol, 3-(phenyl-1-pyrenylamino)- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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